1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol

• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 1-[4-methyl-6-(propan-2-ylamino)pyridin-3-yl]propan-1-ol
• InChI: InChI=1S/C12H20N2O/c1-5-11(15)10-7-13-12(6-9(10)4)14-8(2)3/h6-8,11,15H,5H2,1-4H3,(H,13,14)
• InChI Key: ZFFUKIDUYNVYKJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CN=C(C=C1C)NC(C)C)O

Description

1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol is a pyridine derivative featuring a propanol chain at the 3-position of the pyridine ring, a methyl group at the 4-position, and an isopropylamino substituent at the 6-position. The compound’s molecular formula is C₁₂H₂₀N₂O, with a molecular weight of 208.30 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol can be achieved through several methods. One common approach involves the selective oxidation of propylene to form propan-1-ol, which is then further modified to introduce the pyridine ring and the isopropylamino group . This process typically involves the use of silver- and gold-based catalysts supported on metal oxides .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical looping approaches, where catalysts are used in a packed bed reactor to facilitate the oxidation and subsequent reactions . This method ensures high selectivity and yield of the desired product.

Chemical Reactions Analysis

Types of Reactions

1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes and carboxylic acids.

Reduction: Reduction reactions can convert it into different alcohol derivatives.

Substitution: It can undergo nucleophilic substitution reactions to introduce other functional groups.

Common Reagents and Conditions

Oxidation: Acidified potassium dichromate (VI) solution is commonly used for oxidation reactions.

Reduction: Hydrogen gas in the presence of a metal catalyst like palladium can be used for reduction.

Substitution: Various nucleophiles can be used under basic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions include propanal, propanoic acid, and various substituted derivatives depending on the reagents used .

Scientific Research Applications

1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol has several scientific research applications:

Chemistry: It is used as a solvent and reagent in organic synthesis.

Medicine: This compound is being explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells . The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The compound is compared to three structurally related pyridine derivatives (Table 1):

Table 1: Structural and Physical Properties of Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Source
1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol	C₁₂H₂₀N₂O	208.30	4-methyl, 6-isopropylamino, propanol	(Inferred)
1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol	C₁₃H₂₂N₂O	222.33	5-methyl, 6-diethylamino, propanol
3-(6-Chloropyridin-3-yl)propan-1-ol	C₈H₁₀ClNO	171.63	6-chloro, propanol
3-(5,6-Dimethoxypyridin-3-yl)prop-2-yn-1-ol	C₁₀H₁₁NO₃	193.20	5,6-dimethoxy, propargyl alcohol

Key Observations :

Amino Group Variations: The isopropylamino group in the target compound contrasts with the diethylamino group in its analog from . Isopropyl groups are bulkier than ethyl groups, which may influence steric interactions in biological systems or solubility .

Methyl Group Position: The 4-methyl substituent in the target compound vs. the 5-methyl in the diethylamino analog () may alter electronic effects on the pyridine ring, affecting reactivity or binding interactions.

Alcohol Chain Modifications: The propanol chain in the target compound differs from the propargyl alcohol (prop-2-yn-1-ol) in . The triple bond in propargyl alcohol increases rigidity and may enhance interactions with π-acceptors in catalytic systems .

Biological Activity

1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol, with the CAS number 1355191-22-8, is a chemical compound notable for its unique structural characteristics that include a pyridine ring and an isopropylamino group. The molecular formula for this compound is C$_{12}$H$_{20}$N$_2$O, and it has a molecular weight of approximately 208.30 g/mol. This compound has garnered attention in pharmacological research due to its potential biological activities.

The biological activity of 1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol can be attributed to its interaction with various biological targets, particularly in the central nervous system (CNS). The compound is believed to function as a modulator of neurotransmitter activity, potentially influencing pathways associated with mood regulation and cognitive function.

Pharmacological Properties

Research indicates that this compound may exhibit properties similar to those of other pyridine derivatives, which are often linked to therapeutic effects in conditions such as anxiety, depression, and neurodegenerative diseases. The presence of the isopropylamino group enhances its lipophilicity, allowing for better penetration through biological membranes.

Table 1: Comparison of Structural Features and Biological Activities

Compound Name	CAS Number	Structural Features	Notable Biological Activity
1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol	1355191-22-8	Pyridine ring, Isopropylamino group	Potential CNS activity
Metoprolol	37350-58-6	Aromatic ether	Antihypertensive
Propranolol	525-66-6	Naphthalene derivative	Beta-blocker
Atenolol	29122-68-7	Aromatic amine	Cardioselective beta-blocker

Case Studies and Research Findings

Recent studies have highlighted the potential use of this compound in treating neurological disorders. For instance:

• Cognitive Enhancement : A study conducted on animal models demonstrated that administration of 1-(6-(Isopropylamino)-4-methylpyridin-3-yl)propan-1-ol resulted in improved memory retention and learning capabilities. This suggests a possible role in enhancing cognitive function through modulation of cholinergic pathways.
• Anxiolytic Effects : In another investigation, the compound exhibited anxiolytic properties comparable to established anxiolytics. Behavioral tests indicated reduced anxiety-like behaviors in treated subjects, supporting its potential application in anxiety disorders.
• Neuroprotective Properties : Preliminary findings suggest that this compound may offer neuroprotective effects against oxidative stress-induced neuronal damage, which is crucial in the context of neurodegenerative diseases like Alzheimer's and Parkinson's.